Cas no 10482-79-8 (3,7-Dimethyloct-6-en-1-yl cinnamate)

• Product Name: 3,7-Dimethyloct-6-en-1-yl cinnamate
• CAS No: 10482-79-8
• Molecular Formula: C₁₉H₂₆O₂
• Molecular Weight: 286.40854
• CID: 173459
• PubChem ID: 6437720

3,7-Dimethyloct-6-en-1-yl cinnamate Properties

Names and Identifiers

• 3,7-Dimethyloct-6-en-1-yl cinnamate
• 2-Propenoic acid,3-phenyl-, 3,7-dimethyl-6-octen-1-yl ester
• CITRONELLYL CINNAMATE
• 3,7-dimethyloct-6-enyl (E)-3-phenylprop-2-enoate
• 3-Phenyl-2-propenoic acid 3,7-dimethyl-6-octenyl ester
• 3-Phenyl-2-propenoic acid 3,7-dimethyl-6-octen-1-yl ester
• 3,7-Dimethyl-6-octen-1-ol cinnamate
• KMXKQELDKDGFRN-UHFFFAOYSA-N
• 3 7-DIMETHYL-6-OCTEN-1-YL CINNAMATE
• Cinnamic acid 3,7-dimethyl-6-octenyl ester
• 3-Phenylpropenoic acid 3,7-dimethyl-6-octenyl ester
• 2-propenoicacid,3-phenyl-,3,7-dimethyl-6-octenylester
• CHEMBL2271264
• 3,7-dimethyloct-6-enyl cinnamate
• CHEBI:196588
• 3,7-Dimethyl-6-octen-1-yl cinnamate
• EINECS 233-989-4
• SCHEMBL3504902
• 2-Propenoic acid, 3-phenyl-, 3,7-dimethyl-6-octenyl ester
• 10482-79-8
• 3,7-dimethyloct-6-en-1-yl (2E)-3-phenylprop-2-enoate
• LMFA07010815
• KMXKQELDKDGFRN-OUKQBFOZSA-N

• InChIKey： KMXKQELDKDGFRN-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H26O2/c1-16(2)8-7-9-17(3)14-15-21-19(20)13-12-18-10-5-4-6-11-18/h4-6,8,10-13,17H,7,9,14-15H2,1-3H3
• SMILES： CC(=CCCC(C)CCOC(=O)C=CC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 286.19300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 286.193280068g/mol
• Heavy Atom Count: 21
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 5.01560
• PSA: 26.30000
• Boiling Point: 401 ºC
• Flash Point: 219 ºC
• Density: 0.978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters